4-Piperidinemethanamine, 1-[(tetrahydro-2H-pyran-4-yl)methyl]-

• Molecular Formula: C12H24N2O
• Molecular Weight: 212.33 g/mol
• IUPAC Name: [1-(oxan-4-ylmethyl)piperidin-4-yl]methanamine
• InChI: InChI=1S/C12H24N2O/c13-9-11-1-5-14(6-2-11)10-12-3-7-15-8-4-12/h11-12H,1-10,13H2
• InChI Key: PGXBAYLJMZWZOR-UHFFFAOYSA-N
• SMILES: C1CN(CCC1CN)CC2CCOCC2

Description

4-Piperidinemethanamine, 1-[(tetrahydro-2H-pyran-4-yl)methyl]- is a useful research compound. Its molecular formula is C12H24N2O and its molecular weight is 212.33 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a stirred mixture of piperidine-4-carboxamide (1.28 g, 10 mmol), tetrahydro-2H-pyran-4-carboxylic acid (1.43 g, 11 mmol) and diisopropylethylamine (2.09 mL, 11 mmol) in N,N-dimethylformamide was added HBTU (N-[(1H-1,2,3-benzotriazol-1-yloxy)(dimethylamino)methylene]-N-methylmethanaminium hexafluorophosphate, 4.14 g, 11 mmol) at 0° C. After being stirred for 0.5 h at 0° C., the mixture was stirred for 3 h at ambient temperature. Then, the mixture was partitioned between ethyl acetate and water. After extraction with ethyl acetate, the combined organic extract was washed with brine, dried over magnesium sulfate and concentrated. This crude material was dissolved in tetrahydrofuran (50 mL) and added to the mixture of lithium aluminum hydride (1.90 g, 50 mmol) in tetrahydrofuran (50 mL) at 0° C. Then, the mixture was heated at 40° C. and stirred for 5 h. The mixture was cooled to 0° C. and quenched with sodium sulfate decahydrate (3.8 g) and potassium fluoride (9.0 g). After vigorous stirring for 0.5 h, the insoluble materials were filtered off. The filtrate was concentrated to give 2.19 g (99%) of the title compound as a colorless viscous oil.